Cas no 898789-75-8 (3-Cyano-3'-(3-pyrrolinomethyl) benzophenone)

3-Cyano-3'-(3-pyrrolinomethyl) benzophenone structure
898789-75-8 structure
Product Name:3-Cyano-3'-(3-pyrrolinomethyl) benzophenone
CAS No:898789-75-8
MF:C19H16N2O
MW:288.343144416809
MDL:MFCD03842353
CID:994358
PubChem ID:24725075
Update Time:2025-04-20

3-Cyano-3'-(3-pyrrolinomethyl) benzophenone Chemical and Physical Properties

Names and Identifiers

    • 3-[3-(2,5-dihydropyrrol-1-ylmethyl)benzoyl]benzonitrile
    • 3-CYANO-3'-(3-PYRROLINOMETHYL) BENZOPHENONE
    • DTXSID00643471
    • 3-{3-[(2,5-Dihydro-1H-pyrrol-1-yl)methyl]benzoyl}benzonitrile
    • 898789-75-8
    • AKOS016020818
    • 3-(3-((2,5-Dihydro-1H-pyrrol-1-yl)methyl)benzoyl)benzonitrile
    • 3-CYANO-3'-(3-PYRROLINOMETHYL)BENZOPHENONE
    • MFCD03842353
    • 3-Cyano-3'-(3-pyrrolinomethyl) benzophenone
    • MDL: MFCD03842353
    • Inchi: 1S/C19H16N2O/c20-13-15-5-3-7-17(11-15)19(22)18-8-4-6-16(12-18)14-21-9-1-2-10-21/h1-8,11-12H,9-10,14H2
    • InChI Key: FYBISGYUDOBXAJ-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=C(C#N)C=1)C1=CC=CC(=C1)CN1CC=CC1

Computed Properties

  • Exact Mass: 288.12600
  • Monoisotopic Mass: 288.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 467
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • PSA: 44.10000
  • LogP: 3.09898

3-Cyano-3'-(3-pyrrolinomethyl) benzophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C096540-250mg
3-Cyano-3'-(3-pyrrolinomethyl) benzophenone
898789-75-8
250mg
$ 440.00 2022-06-06
TRC
C096540-500mg
3-Cyano-3'-(3-pyrrolinomethyl) benzophenone
898789-75-8
500mg
$ 735.00 2022-06-06
abcr
AB365087-1 g
3-Cyano-3'-(3-pyrrolinomethyl) benzophenone, 97%; .
898789-75-8 97%
1 g
€932.90 2023-07-19
Chemenu
CM302280-1g
3-(3-((2,5-Dihydro-1H-pyrrol-1-yl)methyl)benzoyl)benzonitrile
898789-75-8 95%
1g
$*** 2023-05-29
Fluorochem
205062-1g
3-cyano-3'-(3-pyrrolinomethyl) benzophenone
898789-75-8 97%
1g
£540.00 2022-02-28
Fluorochem
205062-2g
3-cyano-3'-(3-pyrrolinomethyl) benzophenone
898789-75-8 97%
2g
£1013.00 2022-02-28
Fluorochem
205062-5g
3-cyano-3'-(3-pyrrolinomethyl) benzophenone
898789-75-8 97%
5g
£2025.00 2022-02-28
abcr
AB365087-1g
3-Cyano-3'-(3-pyrrolinomethyl) benzophenone, 97%; .
898789-75-8 97%
1g
€932.10 2025-04-15
abcr
AB365087-2g
3-Cyano-3'-(3-pyrrolinomethyl) benzophenone, 97%; .
898789-75-8 97%
2g
€1674.30 2025-04-15
abcr
AB365087-2 g
3-Cyano-3'-(3-pyrrolinomethyl) benzophenone, 97%; .
898789-75-8 97%
2 g
€1,677.00 2023-07-19

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